Kernite (B4Na2O7.4H2O)

• CAS RN: 12045-87-3
• Molecular Formula: BH9Na2O7
• Molecular Weight: 177.86 g/mol
• IUPAC Name: disodium;hydrogen borate;tetrahydrate
• InChI: InChI=1S/BHO3.2Na.4H2O/c2-1(3)4;;;;;;/h2H;;;4*1H2/q-2;2*+1
• InChI Key: URLVJHBPRDDMQC-UHFFFAOYSA-N
• SMILES: B(O)([O-])[O-].O.O.O.O.[Na+].[Na+]
• synonyms: Kernite

Description

Kernite, also known as boron minerals, is a hydrated sodium borate mineral with the chemical formula B4Na2O7.4H2O. It is a white, soft, and fibrous mineral that is commonly found in the deserts of California, USA. Kernite has various applications in the fields of scientific research and industry due to its unique chemical properties.

Mechanism Of Action

Kernite's mechanism of action is not well understood. However, it is believed that the Kernite (B4Na2O7.4H2O) content in Kernite plays a crucial role in its biological activity. Boron is an essential micronutrient that is required for the growth and development of plants and animals. It is also believed to have anti-inflammatory and antioxidant properties that may be beneficial for human health.

Biochemical And Physiological Effects

Kernite's biochemical and physiological effects are still being studied. However, it is believed that Kernite may have anti-inflammatory and antioxidant properties that may be beneficial for human health. Boron, the primary component of Kernite, has been shown to have a positive effect on bone health and cognitive function in humans.

Advantages And Limitations For Lab Experiments

Kernite has several advantages and limitations for lab experiments. One advantage is that it is readily available and relatively inexpensive. Kernite is also stable under normal laboratory conditions and can be easily synthesized in the laboratory. However, one limitation is that Kernite is not soluble in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on Kernite. One direction is to further investigate its anti-inflammatory and antioxidant properties. Another direction is to explore its potential applications in the fields of medicine and biotechnology. Additionally, further studies are needed to understand Kernite's mechanism of action and its effects on human health.
Conclusion:
Kernite is a unique mineral with numerous scientific research applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of Kernite in various fields of scientific research and industry.

Synthesis Methods

Kernite is primarily found in its natural form in the deserts of California, USA. However, it can also be synthesized in the laboratory by reacting boric acid with sodium carbonate. The resulting product is then washed and dried to obtain pure Kernite.

Scientific Research Applications

Kernite has numerous scientific research applications due to its unique chemical properties. It is commonly used as a source of Kernite (B4Na2O7.4H2O) in the production of borosilicate glasses, ceramics, and other materials. Kernite is also used as a flux in metallurgy and as a fertilizer due to its high Kernite (B4Na2O7.4H2O) content.